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Introduction

Zirconium molybdate, specifically hydrated zirconium molybdate (ZrMo0207(OH)2-2H20), is
a crystalline ceramic material of significant interest in the nuclear industry. It is known to
precipitate from highly active liquid waste (HAL) during the reprocessing of spent nuclear fuel.
[1][2] Its inherent thermal stability and low solubility, particularly in the acidic conditions of high-
level waste streams, make it a robust candidate for the immobilization of specific radionuclides.
[3] This material is particularly effective at incorporating tetravalent actinides, such as plutonium
(Pu), into its crystal structure, making it a potential primary waste form for the long-term
geological disposal of these long-lived isotopes.[3][4]

Mechanism of Immobilization

The primary mechanism for immobilizing long-lived actinide wastes within zirconium
molybdate is isomorphic substitution. Tetravalent actinides, such as Pu(lV), have a similar
ionic radius and charge to Zr(IV) and can directly substitute for zirconium atoms in the
tetragonal crystal lattice.[3][4] This incorporation forms a stable solid solution, effectively
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locking the radionuclide within the durable ceramic matrix. Cerium (Ce) is often used as a non-
radioactive chemical analogue for plutonium in research studies.

For fission products like Cesium-137 (13’Cs) and Strontium-90 (°°Sr), the immobilization
mechanism is primarily sorption or ion exchange onto the surface of the zirconium molybdate
particles. While less effective at incorporating these cations directly into the bulk crystal
structure compared to actinides, zirconium molybdate still exhibits the capacity to remove
them from aqueous solutions.

Data Presentation

Quantitative data regarding the properties and performance of zirconium molybdate as a

waste form are summarized below.

Table 1: Physical and Structural Properties of Zirconium Molybdate

Property Value | Description Source
Chemical Formula ZrMo207(0OH)2:2H20 [5]
Crystal System Tetragonal [6]
Space Group l41cd [6]
Lattice Parameters (a, b) 11.45+0.01 A [6]
Lattice Parameter (c) 12.49+0.01 A [6]
Morphology C.:uboidal or wheatsheaf/rod- 7]
like crystals

| Thermal Stability | Stable, loses water molecules upon heating.[7] |[7] |

Table 2: Actinide Immobilization Capacity in Zirconium Molybdate
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. . L Maximum
Radionuclide Immobilization .
. Reported Conditions Source
(Surrogate) Mechanism .
Loading
Precipitated
Isomorphic from Pu-
Plutonium (Pu) Substitution 3 wt% containing [3]
for Zr nitric acid
solutions.
Isomorphic 1 M Nitric Acid,

Plutonium (Pu)

Substitution for
Zr

Upto 12.2%
substitution for Zr

1.5g/L Mo, 1 g/L
Zr, 1.47 g/L Pu

[3]

Plutonium (Pu)

Isomorphic
Substitution for
Zr

0.9% substitution
for Zr

4 M Nitric Acid, 1
g/L Mo, 1.5 g/L
Zr, 1.5 g/L Pu

[3]

| Cerium (Ce) | Isomorphic Substitution for Zr | Up to 21 mol% Ce substitution for Zr | The

tetragonal structure is maintained up to this loading. |[6] |

Table 3: Reference Leach Rate Data for Other Ceramic Waste Forms (MCC-1 Test Protocol)

Note: Specific normalized leach rate data for zirconium molybdate is not readily available in

the reviewed literature. The following data for other durable ceramic waste forms, such as

zirconolite and perovskite, are provided for comparative purposes to indicate the performance

targets for such materials.
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Normalized —
es
Waste Form Radionuclide Leach Rate (g . Source
Conditions
m~2 day~?)
Hollandite-
) ) MCC-1 Protocol,
Perovskite Strontium (Sr) ~10—3 [4107]
) 42 days
Composite
Hollandite-
) ) MCC-1 Protocaol,
Perovskite Cesium (Cs) ~10-3 [4107]
) 42 days
Composite
42 days, 45
Gd2Zr207 o
Gadolinium (Gd) 3.5x10°® mol% waste [4]
(Pyrochlore) )
loading

Experimental Protocols

Protocol 1: Synthesis of Zirconium Molybdate Hydrate ([ZrMo0207(0OH)z]-2H20)

This protocol is based on aqueous precipitation methods described in the literature.[8]

1. Materials and Reagents:

e Zirconium oxychloride (ZrOCl2:8H20)

o Ammonium molybdate ((NH4)sM07024-4H20)

 Nitric Acid (HNOs), concentrated and 3-4 M

e Deionized water

o Jacketed glass reactor vessel with overhead stirrer and condenser

2. Procedure:

e Prepare separate aqueous solutions of zirconium oxychloride and ammonium molybdate in

3-4 M nitric acid. The molar ratio of Mo:Zr should be approximately 2:1.
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e Transfer the zirconium solution to the jacketed reactor vessel. Heat the solution to 90-100°C
while stirring at approximately 200 rpm.

e Slowly add the ammonium molybdate solution to the heated zirconium solution. A white
precipitate of zirconium molybdate hydrate will begin to form.

e Maintain the reaction temperature at 90-100°C under continuous stirring for a duration of 6 to
24 hours to allow for crystal growth and aging. The conversion can be monitored by a color
change from yellow (if starting from certain precursors) to white.[8]

» After the reaction is complete, turn off the heat and allow the mixture to cool to room
temperature.

o Separate the white precipitate from the solution by filtration (e.g., using a Buchner funnel
with appropriate filter paper).

o Wash the collected precipitate several times with deionized water to remove any unreacted
precursors and residual acid.

e Dry the final product in an oven at 60-80°C overnight to obtain a fine white crystalline
powder.

Protocol 2: Material Characterization
1. Powder X-ray Diffraction (PXRD):

e Purpose: To confirm the crystal structure and phase purity of the synthesized zirconium
molybdate.

e Procedure: An aliquot of the dried powder is placed on a sample holder and analyzed using
a diffractometer. Data is typically collected over a 20 range of 10-80°. The resulting pattern is
compared with reference patterns (e.g., from the ICDD database) for ZrMo0207(OH)2-2H20 to
verify the tetragonal 141cd structure.[6][7]

2. Scanning Electron Microscopy (SEM):

e Purpose: To analyze the morphology, particle size, and surface features of the crystals.
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e Procedure: A small amount of the powder is mounted on an SEM stub using conductive
carbon tape and sputter-coated with a thin layer of gold or carbon to prevent charging. The
sample is then imaged in the SEM at various magnifications to observe the crystal habit
(e.g., cuboidal).[8]

3. Thermogravimetric Analysis (TGA):

e Purpose: To assess the thermal stability and determine the water content of the hydrated
zirconium molybdate.

e Procedure: A known mass of the sample is heated in a TGA instrument under a controlled
atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10°C/min). The mass loss
as a function of temperature is recorded. The distinct mass loss steps correspond to the
removal of hydration and hydroxyl water molecules.[7]

Protocol 3: Performance Evaluation - MCC-1 Static Leach Test

This protocol is a standard method for evaluating the chemical durability of a solid waste form.

[41[7]
1. Sample Preparation:

o A monolithic sample of the zirconium molybdate waste form (with incorporated radionuclide
surrogates like Ce) is prepared, typically by cold pressing and sintering the powder.

e The monolith is cut to a known geometric surface area and cleaned ultrasonically in
deionized water and ethanol to remove surface fines.

2. Leaching Procedure:

» Place the prepared sample in a sealed, inert container (e.g., Teflon) made of a material that
will not react with the leachant.

e Add a volume of leachant (typically deionized water, but simulated groundwater or brine can
also be used) such that the ratio of the leachant volume (V) to the sample surface area (SA)
is 10 cm.
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e Place the sealed container in an oven at a constant temperature, typically 90°C, for a set
duration (e.g., 7, 14, 28, 42 days).

o At the end of each test period, remove the container from the oven and allow it to cool.

o Pipette an aliquot of the leachate for chemical analysis. The pH of the leachate should also
be measured.

e The concentration of the elements of interest (e.g., Zr, Mo, and the immobilized surrogate) in
the leachate is determined using Inductively Coupled Plasma Mass Spectrometry (ICP-MS)
or Atomic Absorption Spectroscopy (AAS).

3. Data Analysis:

e The Normalized Leach Rate (NLR) for an element i is calculated using the following formula:
NLRi = (Ci * V) / (fi* SA* t) Where:

o

Ci = Concentration of element i in the leachate (g/L)

[¢]

V = Volume of the leachate (L)

fi = Mass fraction of element i in the waste form (dimensionless)

o

[e]

SA = Surface area of the sample (m?)

o

t = Leaching time (days)
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Experimental Workflow for Waste Form Development

Synthesis of
Zirconium Molybdate Powder

:

Incorporation of
Radionuclide Surrogates (e.g., Ce)

)

Waste Form Fabrication
(Cold Pressing & Sintering)

l '

Material Characterization Performance Evaluation
(XRD, SEM, TGA) (MCC-1 Leach Test)

'

Data Analysis &
Qualification

Click to download full resolution via product page

Caption: High-level experimental workflow for developing and qualifying zirconium molybdate
waste forms.
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Synthesis Protocol for Zirconium Molybdate

Aqueous Precursors:
- Zirconium Oxychloride in HNOs
- Ammonium Molybdate in HNOs

:

Precipitation Reaction
(90-100°C, 200 rpm)

l

Aging & Crystal Growth
(6-24 hours)

Filtration & Washing
(Deionized Water)

Drying
(60-80°C)

Final Product:
ZrMo207(0OH)2-2H20 Powder

Click to download full resolution via product page

Caption: Step-by-step flowchart of the aqueous precipitation synthesis of zirconium

molybdate.
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Immobilization of Actinides via Substitution

Key

@ e - Zirconium lon (Zr4+) Actinide lon (Pu“+)

Substitution

©® - ¢ ==

Click to download full resolution via product page

Caption: Diagram showing a Pu(IV) ion substituting a Zr(IV) ion in the crystal lattice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 8. Results from a one-year leach test: long-term use of MCC-1. [Three leachants-pure water;
silicic acid/sodium bicarbonate solution; K, Mg, and Na chloride brine] (Technical Report) |
OSTI.GOV |[osti.gov]

 To cite this document: BenchChem. [Application Notes: Zirconium Molybdate for Radioactive
Waste Immobilization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206661/docs#application-notes-zirconium-
molybdate-for-radioactive-waste-immobilization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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